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Compound of Interest

Compound Name: Methyl O-acetylricinoleate

Cat. No.: B092217

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of Methyl
O-acetylricinoleate, a derivative of ricinoleic acid from castor oil, to support its safe and
effective use in research and development applications. This document summarizes available
toxicological data, outlines relevant experimental methodologies, and presents key information
in a structured format for ease of reference.

Executive Summary

Methyl O-acetylricinoleate is characterized by a generally low order of acute toxicity. The
available data, primarily from studies on the parent compound methyl ricinoleate and related
ricinoleic acid derivatives, suggest a low potential for skin irritation and sensitization. However,
Methyl O-acetylricinoleate is classified as a substance that can cause serious eye irritation.
Genotoxicity studies on related compounds have not indicated mutagenic potential. This guide
emphasizes the importance of appropriate handling and safety precautions, particularly
concerning eye protection, during its use in a research setting.

Chemical and Physical Properties
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Property Value

) Methyl (9Z,12R)-12-(acetyloxy)octadec-9-
Chemical Name
enoate

Methyl acetylricinoleate, O-Acetylricinoleic acid

Synonyms methyl ester

CAS Number 140-03-4

Molecular Formula C21H3804

Molecular Weight 354.53 g/mol

Appearance Colorless to pale yellow, oily liquid[1]

Toxicological Data

The toxicological data for Methyl O-acetylricinoleate is primarily based on studies of the
closely related compound, methyl ricinoleate, and the broader family of ricinoleic acid
derivatives. The Cosmetic Ingredient Review (CIR) Expert Panel has considered the safety
data on castor oil and ricinoleic acid to be broadly applicable to this group of cosmetic
ingredients[2][3].

Acute Toxicity

Studies on methyl ricinoleate indicate a low level of acute oral toxicity.

Endpoint Species Route Value Reference
ECHA Substance

LDso Rat Oral > 2000 mg/kg bw )
Information
The Good

LDso Mouse Oral 34900 mg/kg

Scents Company

Skin Irritation and Sensitization

Direct quantitative data on the skin irritation and sensitization potential of Methyl O-
acetylricinoleate are limited. However, information on related compounds suggests a low
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likelihood of significant skin reactions.

Endpoint Species Result Reference

The Good Scents

Company

Skin Irritation Not Specified Not determined

Skin Sensitization Not Specified Data not available -

The CIR Expert Panel concluded that castor oil is not a significant skin irritant or sensitizer in
human clinical tests[2]. However, some studies on ricinoleic acid have shown the potential for
mild irritation[3].

Eye Irritation

Methyl O-acetylricinoleate is classified as a substance that causes serious eye irritation.

Endpoint Classification Reference

o GHS: Causes serious eye
Eye Irritation o PubChem
Irritation

Genotoxicity

No direct genotoxicity data for Methyl O-acetylricinoleate were identified. Studies on castor oil
and sodium ricinoleate did not show evidence of genotoxicity in bacterial or mammalian test
systems]2].

Assay Test System Result Reference

Bacterial Reverse

) Salmonella ] )
Mutation (Ames Test) o Negative CIR Final Report
typhimurium
on related compounds
In vitro Mammalian
Chromosome ] ] ]
Mammalian cells Negative CIR Final Report

Aberration Test on

related compounds
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Experimental Protocols

The following sections detail the standard methodologies for key toxicological assessments,
based on OECD guidelines. These protocols provide a framework for the generation of further
data on Methyl O-acetylricinoleate.

Acute Oral Toxicity - OECD 423 (Acute Toxic Class
Method)

This method is used to estimate the acute oral toxicity of a substance.
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Phase 1: Sighting Study

Dose single animal at starting dose (e.g., 300 mg/kg)

Observe for 48 hours for mortality

If mortality, re-dose new animal at lower dose If no mortality, proceed to main study

Phase 2: Main Study

Dose 3 animals sequentially at selected dose level

Observe for 14 days (mortality, clinical signs, body weight)

Necropsy of all animals

Determine GHS Category based on number of mortalities

Click to download full resolution via product page

Acute Oral Toxicity (OECD 423) Workflow
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In Vitro Skin Irritation - OECD 439 (Reconstructed
Human Epidermis Test)

This in vitro method assesses the potential of a substance to cause skin irritation.
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4 )

Tissue Culture and Dosing

Culture Reconstructed Human Epidermis (RhE) tissues

l

Apply test substance to tissue surface

l

Incubate for a defined period (e.g., 60 minutes)

i

Wash tissue to remove test substance

é Viability Assessment

Incubate tissue with MTT reagent

Extract formazan dye

Measure absorbance at 570 nm

Calculate percentage of cell viability relative to negative control

Classification

Viability < 50% -> Irritant (GHS Category 2) Viability > 50% -> Non-irritant

Click to download full resolution via product page

In Vitro Skin Irritation (OECD 439) Workflow
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In Vitro Eye Irritation - OECD 492 (Reconstructed human
Cornea-like Epithelium (RhCE) Test)

This in vitro method is used to identify chemicals not requiring classification for eye irritation or
serious eye damage.
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Tissue Treatment

Incubate for a specified time

Culture Reconstructed human Cornea-like Epithelium (RhCE) tissues

Apply test substance to the epithelial surface

Rinse tissue to remove the substance

4 Viability Assessment

Y

Incubate tissue with MTT

i

Extract formazan

i

Measure optical density

i

Calculate tissue viability (%)

.

_/

|

Viability < 60% -> Irritant Potential

Classification

Viability > 60% -> No classification required

Click to download full resolution via product page

In Vitro Eye Irritation (OECD 492) Workflow
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Bacterial Reverse Mutation Test (Ames Test) - OECD 471

This in vitro test assesses the potential of a substance to induce gene mutations in bacteria.

Experimental Setup

Prepare histidine-auxotrophic Salmonella typhimurium strains

Mix bacteria with test substance (with and without S9 metabolic activation)

Pour mixture onto minimal glucose agar plates

Incubation and Analysis

Incubate plates for 48-72 hours

Count revertant colonies

Compare with negative and positive controls

Assess for a dose-related increase in revertants

Interpretation

Significant increase in revertants -> Mutagenic No significant increase -> Non-mutagenic
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Bacterial Reverse Mutation Test (Ames Test) Workflow

Signaling Pathways

Currently, there is no specific information available regarding the signaling pathways through
which Methyl O-acetylricinoleate may exert its toxic effects. The primary toxicological concern
identified is eye irritation, which is likely a result of direct cytotoxic effects on the corneal and
conjunctival cells rather than a specific signaling pathway.

Conclusion and Recommendations for Safe
Handling

Methyl O-acetylricinoleate presents a low hazard profile in terms of acute oral toxicity and is
expected to have a low potential for skin irritation and sensitization based on data from related
compounds. The primary and most significant hazard is its potential to cause serious eye
irritation.

For research applications, the following safety precautions are recommended:

» Eye Protection: Always wear chemical safety goggles or a face shield when handling the
substance.

e Hand Protection: Wear appropriate chemical-resistant gloves.

o Ventilation: Use in a well-ventilated area to avoid inhalation of any aerosols or vapors that
may be generated.

o General Hygiene: Practice good laboratory hygiene. Wash hands thoroughly after handling.

Further research to generate specific data for skin irritation and sensitization, as well as
genotoxicity, for Methyl O-acetylricinoleate would provide a more complete toxicological
profile and reduce reliance on read-across data from related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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